Tris-oleoyltromethamine ethane sulfonic acid
Overview
Description
Tris-oleoyltromethamine ethane sulfonic acid, also known as this compound, is a useful research compound. Its molecular formula is C60H111NO9S and its molecular weight is 1022.6 g/mol. The purity is usually 95%.
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Properties
CAS No. |
219315-98-7 |
|---|---|
Molecular Formula |
C60H111NO9S |
Molecular Weight |
1022.6 g/mol |
IUPAC Name |
2-[[1,3-bis[[(Z)-octadec-9-enoyl]oxy]-2-[[(Z)-octadec-9-enoyl]oxymethyl]propan-2-yl]amino]ethanesulfonic acid |
InChI |
InChI=1S/C60H111NO9S/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-57(62)68-54-60(61-52-53-71(65,66)67,55-69-58(63)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)56-70-59(64)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h25-30,61H,4-24,31-56H2,1-3H3,(H,65,66,67)/b28-25-,29-26-,30-27- |
InChI Key |
ZNRMROYWLUIANC-IUPFWZBJSA-N |
Isomeric SMILES |
CCCCCCCC/C=C\CCCCCCCC(=O)OCC(NCCS(=O)(=O)O)(COC(=O)CCCCCCC/C=C\CCCCCCCC)COC(=O)CCCCCCC/C=C\CCCCCCCC |
SMILES |
CCCCCCCCC=CCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)(COC(=O)CCCCCCCC=CCCCCCCCC)NCCS(=O)(=O)O |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)(COC(=O)CCCCCCCC=CCCCCCCCC)NCCS(=O)(=O)O |
Synonyms |
2-(tris(oleoyloxymethyl)methylamino)-1-ethanesulfonic acid PX 13 PX-13 |
Origin of Product |
United States |
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